Cas no 1227607-03-5 (5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde)

• Product Name: 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde
• CAS No: 1227607-03-5
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4921360
• Update Time: 2025-06-11

5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-hydroxynicotinaldehyde
• 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde

• Inchi： 1S/C12H8FNO2/c13-11-3-1-8(2-4-11)9-5-10(7-15)12(16)14-6-9/h1-7H,(H,14,16)
• InChI Key： OFVLSLJXWHNJHE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CNC(C(C=O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2

Additional information on 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde

Introduction to 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde (CAS No. 1227607-03-5)

5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde, with the CAS number 1227607-03-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a hydroxy group attached to the nicotinaldehyde moiety. These functional groups contribute to its potential biological activities and make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde can be represented as C₁₁H₉FNO₃. The presence of the fluorine atom in the para position of the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological interactions. The hydroxy group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, making it an important functional group for enhancing solubility and bioavailability.

In recent years, there has been a growing interest in the development of new drugs that target specific biological pathways. 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde has been explored as a potential lead compound for various therapeutic applications due to its ability to modulate key biological processes. For instance, studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer activities, making it a promising candidate for further drug development.

A notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it demonstrated a potent ability to suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings suggest that 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde could be developed into a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde has also shown promise in cancer research. A study published in the Cancer Letters journal reported that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings highlight the potential of 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde as a lead compound for developing new anticancer drugs.

The synthetic route for preparing 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde has been well-documented in the literature. One common method involves the condensation of 4-fluorobenzaldehyde with 3-hydroxyisonicotinic acid hydrazide followed by oxidative cleavage. This multi-step process yields high purity products suitable for further pharmaceutical applications. The availability of efficient synthetic methods ensures that this compound can be produced on a large scale for both research and commercial purposes.

In conclusion, 5-(4-Fluorophenyl)-2-hydroxynicotinaldehyde (CAS No. 1227607-03-5) is a promising organic compound with diverse biological activities. Its unique structural features make it an attractive candidate for developing new drugs targeting inflammation and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in medicinal chemistry and pharmaceutical research.